Cas no 2137095-35-1 (N-(4-aminocyclohexyl)-2-cyclopropylacetamide)

• Product Name: N-(4-aminocyclohexyl)-2-cyclopropylacetamide
• CAS No: 2137095-35-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5255921
• Update Time: 2025-06-10

N-(4-aminocyclohexyl)-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminocyclohexyl)-2-cyclopropylacetamide
• 2-cyclopropyl-N-[(1s,4s)-4-aminocyclohexyl]acetamide
• Cyclopropaneacetamide, N-(cis-4-aminocyclohexyl)-

• Inchi： 1S/C11H20N2O/c12-9-3-5-10(6-4-9)13-11(14)7-8-1-2-8/h8-10H,1-7,12H2,(H,13,14)
• InChI Key： RFJVSZVIBOZGEA-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NC1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on N-(4-aminocyclohexyl)-2-cyclopropylacetamide

Comprehensive Overview of N-(4-aminocyclohexyl)-2-cyclopropylacetamide (CAS No. 2137095-35-1)

N-(4-aminocyclohexyl)-2-cyclopropylacetamide (CAS No. 2137095-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its cyclopropylacetamide moiety and 4-aminocyclohexyl group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic pathways.

The molecular structure of N-(4-aminocyclohexyl)-2-cyclopropylacetamide combines a cyclopropane ring with an acetamide functional group, which contributes to its stability and reactivity. This combination makes it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its potential in modulating specific protein interactions, which aligns with the growing interest in small-molecule therapeutics and precision medicine. These trends are particularly relevant given the increasing demand for targeted therapies in conditions such as neurodegenerative diseases and metabolic disorders.

One of the key advantages of N-(4-aminocyclohexyl)-2-cyclopropylacetamide is its versatility in synthetic applications. The presence of the primary amine group allows for further functionalization, enabling researchers to tailor the compound for specific biological targets. This adaptability is crucial in the context of high-throughput screening and fragment-based drug design, where rapid modification of core structures is often required. Additionally, the cyclopropyl moiety is known to enhance metabolic stability, a feature highly sought after in the development of orally bioavailable drugs.

In the realm of drug discovery, N-(4-aminocyclohexyl)-2-cyclopropylacetamide has been investigated for its potential to interact with enzymes and receptors involved in critical cellular processes. For instance, its structural similarity to certain natural ligands makes it a candidate for modulating G-protein-coupled receptors (GPCRs), which are a major focus in contemporary pharmacology. The compound's ability to penetrate cell membranes also makes it suitable for studies involving intracellular targets, further expanding its utility in biomedical research.

From a synthetic chemistry perspective, the preparation of N-(4-aminocyclohexyl)-2-cyclopropylacetamide typically involves multi-step organic reactions, including amide bond formation and cycloalkylation. Optimizing these processes is essential for achieving high yields and purity, which are critical for downstream applications. Recent advancements in green chemistry have also influenced the synthesis of such compounds, with researchers exploring more sustainable catalysts and solvents to reduce environmental impact.

The growing interest in N-(4-aminocyclohexyl)-2-cyclopropylacetamide is reflected in its increasing presence in scientific literature and patent filings. Its potential applications span across various therapeutic areas, including oncology, neurology, and immunology. As the pharmaceutical industry continues to prioritize novel drug candidates, compounds like this are likely to play a pivotal role in addressing unmet medical needs. Furthermore, the integration of computational chemistry and AI-driven drug design has accelerated the exploration of its pharmacological properties, making it a subject of ongoing innovation.

In conclusion, N-(4-aminocyclohexyl)-2-cyclopropylacetamide (CAS No. 2137095-35-1) represents a promising scaffold in modern medicinal chemistry. Its structural features, combined with its synthetic flexibility and potential biological activities, make it a valuable asset for researchers aiming to develop next-generation therapeutics. As the field evolves, this compound is expected to remain at the forefront of drug discovery efforts, contributing to advancements in personalized medicine and targeted therapies.